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Introduction
Evocalcet (ORKEDIA®) is a second-generation calcimimetic agent that functions as a positive

allosteric modulator of the Calcium-Sensing Receptor (CaSR).[1][2] It is utilized in the

management of secondary hyperparathyroidism (SHPT) in patients with chronic kidney disease

(CKD).[1][2] Evocalcet enhances the sensitivity of the CaSR to extracellular calcium, leading to

a reduction in parathyroid hormone (PTH) secretion.[3][4] This document provides detailed

protocols for two key cell-based functional assays essential for the screening and

characterization of Evocalcet and other CaSR modulators: the Intracellular Calcium

Mobilization Assay and the Parathyroid Hormone (PTH) Secretion Assay.

Mechanism of Action of Evocalcet
The Calcium-Sensing Receptor (CaSR) is a Class C G-protein coupled receptor (GPCR) that

plays a central role in maintaining calcium homeostasis.[5][6] The CaSR is primarily expressed

in the parathyroid glands and kidneys.[5] Activation of the CaSR by extracellular calcium ions

(Ca²⁺) initiates intracellular signaling cascades that regulate PTH secretion.[7][8]

Evocalcet acts as a positive allosteric modulator of the CaSR.[1] It binds to a site on the

receptor distinct from the orthosteric calcium-binding site, increasing the receptor's sensitivity to

extracellular Ca²⁺.[9] This allosteric modulation means that the CaSR is activated at lower
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concentrations of extracellular calcium, leading to the suppression of PTH synthesis and

release.[3][9]

The primary signaling pathways activated by the CaSR upon agonist binding are mediated by

Gq/11 and Gi/o proteins.[7][10]

Gq/11 Pathway: Activation of the Gq/11 pathway stimulates phospholipase C (PLC), which in

turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol 1,4,5-trisphosphate

(IP₃) and diacylglycerol (DAG).[9][11] IP₃ binds to its receptors on the endoplasmic reticulum,

triggering the release of stored intracellular calcium (Ca²⁺), leading to a transient increase in

cytosolic calcium concentration.[11][12]

Gi/o Pathway: The Gi/o pathway activation leads to the inhibition of adenylyl cyclase,

resulting in decreased intracellular cyclic AMP (cAMP) levels.[7][10] Reduced cAMP levels

contribute to the suppression of PTH secretion.[13]
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Caption: CaSR Signaling Pathway Activated by Evocalcet.

Data Presentation: In Vitro Efficacy of Evocalcet
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The following tables summarize the quantitative data on the in vitro activity of Evocalcet from

published studies.

Table 1: Potency of Evocalcet in Intracellular Calcium Mobilization Assays

Compound Cell Line Assay Format EC₅₀ (nM) Reference

Evocalcet

HEK293

expressing

CaSR

FLIPR Assay 243 ± 15 [14]

EvoSiR4

(fluorescent

probe)

HEK293

expressing

CaSR

FLIPR Assay ~40 [14]

EvoSiR6

(fluorescent

probe)

HEK293

expressing

CaSR

FLIPR Assay ~40 [14]

Table 2: Effect of Evocalcet on PTH Secretion in Primary Bovine Parathyroid Cells

Treatment
PTH Secretion (% of
control)

Reference

Control 100 [15]

Evocalcet (1 µM) Significantly Reduced [15]

Experimental Protocols
Intracellular Calcium Mobilization Assay
This assay measures the ability of Evocalcet to potentiate Ca²⁺-induced increases in

intracellular calcium in cells expressing the CaSR. A common method is a fluorescence-based

assay using a FLIPR (Fluorometric Imaging Plate Reader) system.[12][16]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b607391?utm_src=pdf-body
https://www.benchchem.com/product/b607391?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11091967/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11091967/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11091967/
https://www.benchchem.com/product/b607391?utm_src=pdf-body
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0195316
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0195316
https://www.benchchem.com/product/b607391?utm_src=pdf-body
https://dda.creative-bioarray.com/ca2-mobilization-assay.html
https://www.moleculardevices.com/en/assets/app-note/dd/flipr/comparison-of-intracellular-calcium-measurements-with-flipr-calcium-assay-kit
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Preparation

Dye Loading

FLIPR Assay

Data Analysis

Seed HEK293-CaSR cells
in 96-well plates

Incubate for 24 hours

Wash cells with HBSS

Load with Fluo-8 AM
in HBSS + 0.1 mM CaCl₂

Incubate for 30 min at 37°C

Prepare Evocalcet dilutions

Add Evocalcet to wells

Measure baseline fluorescence

Add 0.5 mM CaCl₂

Measure fluorescence change

Calculate EC₅₀ values

Click to download full resolution via product page

Caption: Workflow for Intracellular Calcium Mobilization Assay.
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HEK293 cells stably expressing human CaSR

96-well black-walled, clear-bottom plates

Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

Hanks' Balanced Salt Solution (HBSS)

Fluo-8 AM calcium-sensitive dye

Calcium Chloride (CaCl₂)

Evocalcet

FLIPR Tetra® or similar fluorescence plate reader

Cell Seeding:

Culture HEK293-CaSR cells in DMEM supplemented with 10% FBS.

Trypsinize and resuspend cells to a concentration of 35,000 cells per well in a 96-well

plate.[14]

Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator.

Dye Loading:

Aspirate the culture medium from the wells.

Wash the cells twice with HBSS.[14]

Prepare a loading buffer of HBSS containing 5 µM Fluo-8 AM and 0.1 mM CaCl₂.[14]

Add the loading buffer to each well and incubate for 30 minutes at 37°C.[14]

Compound Preparation and Addition:

Prepare serial dilutions of Evocalcet in HBSS.
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Add the Evocalcet dilutions to the respective wells.

Fluorescence Measurement:

Place the plate in the FLIPR instrument.

Measure baseline fluorescence using an excitation wavelength of 470-495 nm and an

emission wavelength of 515-575 nm.[14]

Add a solution of 0.5 mM CaCl₂ to all wells to stimulate the CaSR.[14]

Immediately begin recording the fluorescence intensity over time to measure the

intracellular calcium mobilization.

Data Analysis:

Determine the peak fluorescence response for each concentration of Evocalcet.

Plot the response against the logarithm of the Evocalcet concentration.

Calculate the EC₅₀ value using a non-linear regression analysis.

PTH Secretion Assay
This assay directly measures the inhibitory effect of Evocalcet on the secretion of parathyroid

hormone from parathyroid cells. Primary bovine parathyroid cells are a suitable model for this

assay.
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Caption: Workflow for PTH Secretion Assay.
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Primary bovine parathyroid cells

Multi-well culture plates

Culture medium (e.g., DMEM/F12)

Low calcium (e.g., 0.5 mM) and high calcium (e.g., 1.5 mM) buffers

Evocalcet

Bovine Intact PTH ELISA kit

Cell Preparation:

Isolate primary parathyroid cells from bovine parathyroid glands using established

enzymatic digestion methods.

Plate the dispersed cells in multi-well culture plates and allow them to adhere.

Pre-incubation:

Wash the cells with a low calcium buffer to establish a baseline of maximal PTH secretion.

Pre-incubate the cells in the low calcium buffer for a defined period (e.g., 1-2 hours).

Compound Treatment:

Prepare treatment media containing various concentrations of Evocalcet in both low and

high calcium buffers.

Aspirate the pre-incubation buffer and add the treatment media to the respective wells.

Incubate for a specified time (e.g., 2-4 hours) at 37°C.

Sample Collection:

Carefully collect the cell culture supernatant from each well.

Centrifuge the supernatants to remove any cellular debris.
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Store the cleared supernatants at -80°C until analysis.

PTH Measurement:

Quantify the concentration of PTH in the collected supernatants using a commercially

available bovine intact PTH ELISA kit, following the manufacturer's instructions.

Data Analysis:

Calculate the percentage of PTH secretion for each treatment condition relative to the

control (vehicle-treated cells in low calcium buffer).

Plot the percent inhibition of PTH secretion against the Evocalcet concentration to

determine the IC₅₀ value.

Conclusion
The provided application notes and protocols for intracellular calcium mobilization and PTH

secretion assays offer robust methods for the functional screening and characterization of

Evocalcet and other CaSR modulators. These assays are crucial for understanding the

mechanism of action, determining potency, and guiding the development of novel therapeutics

targeting the Calcium-Sensing Receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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